Cas no 898451-48-4 (N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide)

• Product Name: N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide
• CAS No: 898451-48-4
• MF: C₂₃H₃₀N₄O₃
• MW: 410.509305477142
• CID: 5484969
• Update Time: 2025-10-28

N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2-methylphenyl)oxamide
• N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide

• Inchi： 1S/C23H30N4O3/c1-17-6-4-5-7-20(17)25-23(29)22(28)24-16-21(27-14-12-26(2)13-15-27)18-8-10-19(30-3)11-9-18/h4-11,21H,12-16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key： RJBFDGCELYGYSW-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC=C1C)=O

Additional information on N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide

N'-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-yl)Ethyl-N-(2-Methylphenyl)Ethanamide: A Comprehensive Overview

The compound with CAS No. 898451-48-4, commonly referred to as N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive research in recent years.

N'-2-(4-Methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide is characterized by its complex molecular structure, which includes a piperazine ring, a methoxyphenyl group, and a methyl-substituted phenyl group. The presence of these functional groups contributes to its versatile reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as a potential lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to interact with various biomolecules, such as enzymes and receptors, due to its structural complexity. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide exhibits potent inhibitory activity against acetylcholinesterase, a enzyme implicated in Alzheimer's disease.

In addition to its biological applications, this compound has also been investigated for its electronic properties. Its aromatic rings and nitrogen-containing piperazine group make it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that when incorporated into organic field-effect transistors (OFETs), the compound significantly enhances charge carrier mobility, suggesting its potential for use in flexible electronics and sensors.

The synthesis of N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the scalability of the synthesis process for industrial applications.

From an environmental perspective, the compound has been assessed for its biodegradability and eco-toxicity. Initial studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, which is a positive indicator for its potential use in agricultural or pharmaceutical formulations.

In conclusion, N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-(2-methylphenyl)ethanediamide (CAS No. 898451-48-4) represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.